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For Researchers, Scientists, and Drug Development Professionals

Introduction

Leucomalachite green (LMG) is a reduced, colorless form of the triphenylmethane dye,
malachite green (MG). While malachite green has been widely used as an effective and
inexpensive antifungal and antiparasitic agent in the aquaculture industry, its use in food-
producing animals is prohibited in many countries due to concerns about its potential
carcinogenicity and mutagenicity.[1][2] Leucomalachite green is the primary metabolite of
malachite green in fish and can persist in their tissues for extended periods, making its
detection crucial for food safety monitoring.[3][4] This technical guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and analytical
detection of leucomalachite green.

Chemical Structure and Properties

Leucomalachite green, chemically known as 4,4'-(phenylmethylene)bis(N,N-dimethylaniline),
Is a triphenylmethane compound.[5] Unlike its oxidized counterpart, malachite green, the
central carbon atom in leucomalachite green is in a tetrahedral sp3 hybridized state, which
disrupts the conjugated 1t-system responsible for the vibrant green color of malachite green.
This structural difference results in leucomalachite green being a colorless or off-white solid.

Physicochemical Properties of Leucomalachite Green
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Property Value Reference
Molecular Formula C23H26N2
Molecular Weight 330.47 g/mol
CAS Number 129-73-7
Off-white to light-brown powder
Appearance
or crystals
Melting Point 100-103 °C
Soluble in water (<0.1 mg/ml),
chloroform, benzene, ethyl
Solubility ether, ethanol, and toluene.
Very soluble in benzene and
ethyl ether.
UV Absorption (Amax) 266 nm

Excitation at 265 nm and

Fluorescence o
emission at 360 nm

Toxicological Properties of Leucomalachite Green
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Parameter Observation Reference

Suspected of causing cancer.
Studies in rodents have shown
) o increases in liver tumors in
Carcinogenicity female mice and potential links
to thyroid and testes cancers

in rats.

. Suspected of causing genetic
Mutagenicity defect
efects.

While a specific LD50 for
leucomalachite green is not
readily available, studies on
malachite green oxalate in
Acute Toxicity (Oral LD50) mice report an LD50 of 50
mg/kg. Given that
leucomalachite green is a
metabolite, its toxicity is a

significant concern.

Synthesis and Chemical Reactions

The synthesis of leucomalachite green is a key step in the production of malachite green. Itis
also a critical reaction in understanding its metabolic fate.

Synthesis of Leucomalachite Green

Leucomalachite green is synthesized through the condensation of benzaldehyde and N,N-
dimethylaniline in a 1:2 molar ratio. This reaction is typically acid-catalyzed, using reagents
such as sulfuric acid, zinc chloride, or p-toluenesulfonic acid.

Experimental Protocol: Synthesis of Leucomalachite Green
Materials:

e Benzaldehyde
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e N,N-dimethylaniline

¢ p-toluenesulfonic acid

e Benzene

e 10% Sodium bicarbonate solution

e Brine

« Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

e In aflask equipped with a Dean-Stark trap, combine benzaldehyde (10 mmol), N,N-
dimethylaniline (40 mmol), p-toluenesulfonic acid (10 mmol), and benzene (20 mL).

e Heat the mixture to boiling and reflux for 9 hours.

 After cooling, dilute the reaction mixture with benzene (40 mL).

o Wash the organic layer twice with a 10% sodium bicarbonate solution and then with brine.
» Evaporate the solvent under reduced pressure.

» Purify the resulting residue by column chromatography on silica gel using a 10:1 hexane-
ethyl acetate mobile phase to yield the fluorinated leucomalachite green analog.

Oxidation to Malachite Green

Leucomalachite green can be oxidized to the colored malachite green. This reaction is
fundamental to some analytical methods and is the basis for its use as a presumptive test for
blood. In the presence of an oxidizing agent and a catalyst (like the heme in hemoglobin), the
colorless leucomalachite green is converted to the intensely colored malachite green.
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Experimental Protocol: Oxidation of Leucomalachite Green to Malachite Green
Materials:

e Leucomalachite green

e Lead (IV) oxide (PbO2) or 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)
e Solvent (e.g., acetonitrile)

Procedure (using DDQ):

» Dissolve leucomalachite green in a suitable solvent such as acetonitrile.

e Add a solution of DDQ to the leucomalachite green solution.

e The reaction proceeds at room temperature, resulting in the formation of the green-colored
malachite green.

The relationship between benzaldehyde, N,N-dimethylaniline, leucomalachite green, and
malachite green is illustrated in the following diagram:

Condensation

Benzaldehyde

Oxidation

\
:[ Leucomalachite Green > Malachite Green
| J Reduction
(Metabolism)
N,N-dimethylaniline

Click to download full resolution via product page
Caption: Synthesis and metabolic pathway of leucomalachite green.

Analytical Methodologies

The detection of leucomalachite green residues in food products, particularly seafood, is of
paramount importance for regulatory compliance and consumer safety. Various analytical
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techniques are employed for this purpose, with liquid chromatography-tandem mass
spectrometry (LC-MS/MS) being the most common due to its high sensitivity and specificity.

LC-MS/MS Analysis of Leucomalachite Green

This method allows for the simultaneous detection and quantification of both malachite green
and leucomalachite green in complex matrices like fish tissue.

Experimental Protocol: Determination of Leucomalachite Green in Fish Tissue by LC-MS/MS
1. Sample Preparation (QUEChERS Approach):

e Weigh 4 g of homogenized fish muscle into a 50 mL centrifuge tube.

e Add internal standards (e.g., malachite green-d5 and leucomalachite green-d5).

e Add 8 mL of 0.05 M ammonium acetate buffer (pH 4.5) and mix for 30 seconds.

e Add 16 mL of acetonitrile and mix for 30 seconds.

o Add QUECHhERS extraction salts (e.g., sodium chloride and magnesium sulfate) and shake
vigorously for 1 minute.

e Centrifuge at 5000 x g for 10 minutes.

o Transfer an aliquot of the organic extract for direct analysis.

2. LC-MS/MS Conditions:

e LC System: Shimadzu UFLCXR system or equivalent.

e Column: Reversed-phase Ascentis Express C18 column (2.7 pm, 100 x 2.1 mm i.d.).
» Mobile Phase: Gradient elution with ammonium acetate buffer and acetonitrile.

o Mass Spectrometer: API 4000 triple quadrupole mass spectrometer or equivalent.

« lonization Mode: Positive ion electrospray (ESI+).
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» Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

o Leucomalachite Green: Monitor for specific precursor-to-product ion transitions to ensure
accurate identification and quantification.

3. Data Analysis:

o Quantify leucomalachite green by comparing the peak area of the analyte to that of the
internal standard.

e The method should be validated according to regulatory guidelines (e.g., Commission
Decision 2002/657/EC) for parameters such as decision limit (CCa), detection capability
(CCpB), linearity, accuracy, and precision.

The general workflow for the analysis of leucomalachite green in fish samples is depicted
below:
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Caption: Workflow for the analysis of leucomalachite green in fish.

Conclusion
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Leucomalachite green is a compound of significant interest in the fields of food safety,
toxicology, and analytical chemistry. Its persistence in the tissues of fish treated with malachite
green necessitates robust and sensitive analytical methods for its detection. This guide has
provided a detailed overview of the chemical structure, physicochemical and toxicological
properties, synthesis, and a validated LC-MS/MS method for the determination of
leucomalachite green. The provided experimental protocols and diagrams serve as a valuable
resource for researchers and professionals working with this compound. Continued monitoring
and research are essential to ensure the safety of the food supply and to fully understand the
long-term health implications of exposure to leucomalachite green.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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